Cas no 3368-04-5 (4-Methylumbelliferyl phosphate)

4-Methylumbelliferyl phosphate (4-MUP) is a fluorogenic substrate widely used in enzymatic assays, particularly for detecting alkaline phosphatase (ALP) activity. Upon enzymatic hydrolysis, it releases the highly fluorescent 4-methylumbelliferone, enabling sensitive and quantitative measurements. This compound is valued for its high specificity, stability, and low background fluorescence, making it suitable for applications in biochemistry, molecular biology, and diagnostic testing. Its water solubility and compatibility with various buffer systems further enhance its utility in both research and clinical settings. 4-MUP is a reliable choice for fluorescence-based assays due to its consistent performance and broad linear detection range.
4-Methylumbelliferyl phosphate structure
3368-04-5 structure
Product Name:4-Methylumbelliferyl phosphate
CAS No:3368-04-5
MF:C10H9O6P
MW:256.148624181747
MDL:MFCD00016969
CID:44073
PubChem ID:24896808
Update Time:2025-06-09

4-Methylumbelliferyl phosphate Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-oxo-2H-chromen-7-yl dihydrogen phosphate
    • 4-Methyl-2-oxo-2H-1-benzopyran-7-yl phosphate
    • 4-METHYLUMBELLIFERYL PHOSPHATE
    • PHOSPHORIC ACID 4-METHYLUMBELLIFERYL ESTER
    • 4-methyl-2-oxo-2H-1-benzopyran-7-ylphosphonic acid
    • 4-methylumbelifferyl phosphate
    • 4-methylumbelliferone phosphate
    • 4-Methylumbelliferyl phosphate (4-MUP) Liquid Substrate System
    • 4-MethyluMbelliferyl β-D-glucopyranoside
    • 4-Methylumbelliferylphosphate,Free Acid
    • 4-Methylumbelliferyl-phosphoric acid
    • 4-MUP
    • MUP
    • 4-Methylumbelliferyl phosphate
    • MDL： MFCD00016969
    • Inchi： 1S/C10H9O6P/c1-6-4-10(11)15-9-5-7(2-3-8(6)9)16-17(12,13)14/h2-5H,1H3,(H2,12,13,14)
    • InChI Key： BCHIXGBGRHLSBE-UHFFFAOYSA-N
    • SMILES： P(=O)(O)(O)OC1C=CC2C(C)=CC(=O)OC=2C=1

Computed Properties

  • Exact Mass: 256.01400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2

Experimental Properties

  • Color/Form: White crystal powder
  • Density: 1.5830
  • Melting Point: 215-218 ºC
  • Boiling Point: 511.4°Cat760mmHg
  • Flash Point: 263.1°C
  • Refractive Index: 1.615
  • Water Partition Coefficient: Soluble in water
  • PSA: 106.78000
  • LogP: 1.57290
  • Solubility: Not determined

4-Methylumbelliferyl phosphate Security Information

  • Hazardous Material transportation number：UN 1760 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 20/22
  • Safety Instruction： S36
  • Hazardous Material Identification： Xn
  • TSCA：Yes
  • Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
  • Risk Phrases：R20/22

4-Methylumbelliferyl phosphate Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methylumbelliferyl phosphate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-D0994-10mM*1mLinWater
4-Methylumbelliferyl phosphate
 3368-04-5 99.88%
10mM*1mLinWater
 ￥550 2022-09-01
MedChemExpress
HY-D0994-50mg
4-Methylumbelliferyl phosphate
 3368-04-5 99.93%
50mg
 ￥500 2022-06-06
Chemenu
CM100341-10g
2H-1-Benzopyran-2-one,4-methyl-7-(phosphonooxy)-
 3368-04-5 95%
10g
 $432 2021-06-09
Chemenu
CM100341-25g
2H-1-Benzopyran-2-one,4-methyl-7-(phosphonooxy)-
 3368-04-5 95%
25g
 $917 2021-06-09
Fluorochem
M04137-250mg
4-Methylumbelliferyl phosphate (free acid)
 3368-04-5 95+%
250mg
 ￡33.00 2022-02-28
Fluorochem
M04137-1g
4-Methylumbelliferyl phosphate (free acid)
 3368-04-5 95+%
1g
 ￡71.00 2022-02-28
Fluorochem
M04137-5g
4-Methylumbelliferyl phosphate (free acid)
 3368-04-5 95+%
5g
 ￡252.00 2022-02-28
Fluorochem
M04137-25g
4-Methylumbelliferyl phosphate (free acid)
 3368-04-5 95+%
25g
 ￡1025.00 2022-02-28
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
MM7398-100mg
4-Methylumbelliferyl phosphate
 3368-04-5 ≥99%
100mg
 ￥350元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
MM7398-1g
4-Methylumbelliferyl phosphate
 3368-04-5 ≥99%
1g
 ￥1950元 2023-09-15

4-Methylumbelliferyl phosphate Related Literature

Related Categories

3368-04-5 (4-Methylumbelliferyl phosphate) Related Products

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk